Cas no 688355-11-5 (2-{4-(cyclohexylamino)quinazolin-2-ylsulfanyl}-N-(furan-2-yl)methylacetamide)

• Product Name: 2-{4-(cyclohexylamino)quinazolin-2-ylsulfanyl}-N-(furan-2-yl)methylacetamide
• CAS No: 688355-11-5
• MF: C₂₁H₂₄N₄O₂S
• MW: 396.505863189697
• CID: 6241235
• PubChem ID: 5056780
• Update Time: 2025-05-19

2-{4-(cyclohexylamino)quinazolin-2-ylsulfanyl}-N-(furan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-(cyclohexylamino)quinazolin-2-ylsulfanyl}-N-(furan-2-yl)methylacetamide
• 688355-11-5
• AKOS026700053
• ChemDiv1_014307
• SR-01000565558-1
• F0920-6852
• HMS627K07
• 2-((4-(cyclohexylamino)quinazolin-2-yl)thio)-N-(furan-2-ylmethyl)acetamide
• ChemDivAM_000396
• SR-01000565558
• 2-[4-(cyclohexylamino)quinazolin-2-yl]sulfanyl-N-(furan-2-ylmethyl)acetamide
• 2-{[4-(cyclohexylamino)quinazolin-2-yl]sulfanyl}-N-[(furan-2-yl)methyl]acetamide

• Inchi： 1S/C21H24N4O2S/c26-19(22-13-16-9-6-12-27-16)14-28-21-24-18-11-5-4-10-17(18)20(25-21)23-15-7-2-1-3-8-15/h4-6,9-12,15H,1-3,7-8,13-14H2,(H,22,26)(H,23,24,25)
• InChI Key： NSMGCHRKVHKSEH-UHFFFAOYSA-N
• SMILES： S(CC(NCC1=CC=CO1)=O)C1=NC2C=CC=CC=2C(=N1)NC1CCCCC1

Computed Properties

• Exact Mass: 396.16199719g/mol
• Monoisotopic Mass: 396.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-{4-(cyclohexylamino)quinazolin-2-ylsulfanyl}-N-(furan-2-yl)methylacetamide

Comprehensive Overview of 2-{4-(cyclohexylamino)quinazolin-2-ylsulfanyl}-N-(furan-2-yl)methylacetamide (CAS No. 688355-11-5)

2-{4-(cyclohexylamino)quinazolin-2-ylsulfanyl}-N-(furan-2-yl)methylacetamide, with the CAS No. 688355-11-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the quinazoline derivative family, known for its diverse biological activities. The unique structural features, including the cyclohexylamino and furan-2-yl moieties, contribute to its potential applications in drug discovery and development.

Recent studies highlight the growing interest in quinazoline-based compounds due to their therapeutic potential. Researchers are particularly focused on their role in targeting specific enzymes or receptors involved in various diseases. The incorporation of a sulfanyl linkage in 2-{4-(cyclohexylamino)quinazolin-2-ylsulfanyl}-N-(furan-2-yl)methylacetamide enhances its stability and bioavailability, making it a promising candidate for further investigation. This aligns with the current trend of optimizing drug-like properties in small molecules.

One of the key advantages of this compound is its modular structure, which allows for facile modifications to improve selectivity and potency. The furan-2-yl group, for instance, is often explored in medicinal chemistry for its ability to interact with biological targets through hydrogen bonding and π-stacking interactions. Such features are critical in the design of next-generation therapeutics, especially in areas like oncology and infectious diseases.

From a synthetic perspective, CAS No. 688355-11-5 exemplifies the versatility of modern organic synthesis techniques. The compound can be prepared via multi-step reactions involving quinazoline core formation, followed by functionalization with cyclohexylamine and furan-2-ylmethyl groups. This synthetic route underscores the importance of precision in reaction conditions to achieve high yields and purity, a topic frequently searched by chemists in academic and industrial settings.

In the context of drug discovery, 2-{4-(cyclohexylamino)quinazolin-2-ylsulfanyl}-N-(furan-2-yl)methylacetamide represents a scaffold with broad applicability. Its mechanism of action, though not fully elucidated, is hypothesized to involve interference with cellular signaling pathways. This aligns with the increasing demand for targeted therapies, as evidenced by the surge in searches for small molecule inhibitors and kinase modulators.

Another area of interest is the compound's potential in cancer research. Quinazoline derivatives have been extensively studied for their anti-proliferative effects, and this compound's unique substitution pattern may offer new avenues for exploration. Researchers are particularly keen on understanding its interactions with tyrosine kinases, a hot topic in oncology due to the success of kinase inhibitors in clinical settings.

Beyond its pharmaceutical applications, CAS No. 688355-11-5 also serves as a valuable tool in chemical biology. Its fluorescent or chromophoric properties, if any, could be exploited for imaging or diagnostic purposes. This resonates with the growing interest in theranostics, a field that combines therapy and diagnostics, as seen in recent search trends.

In summary, 2-{4-(cyclohexylamino)quinazolin-2-ylsulfanyl}-N-(furan-2-yl)methylacetamide is a compound of significant scientific and industrial relevance. Its structural complexity and potential biological activities make it a subject of ongoing research, particularly in the realms of medicinal chemistry and drug development. As the scientific community continues to explore its properties, this compound may well emerge as a cornerstone in the design of novel therapeutic agents.